Cas no 1804423-22-0 (3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide
• CAS No: 1804423-22-0
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4882465
• Update Time: 2025-05-23

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-5(8)3-4(15(11,13)14)2(10)1-12-6(3)9/h1,5H,(H2,11,13,14)
• InChI Key： QBQKSQFTJKMUSL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide

Research Brief on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide (CAS: 1804423-22-0)

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide (CAS: 1804423-22-0) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the sulfonamide class, which is well-known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer effects. The presence of difluoromethyl and iodo substituents in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide, aiming to improve its yield and purity for pharmaceutical applications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The compound's stability under various conditions has also been investigated, revealing its suitability for further chemical modifications and drug development processes.

One of the key areas of interest is the potential use of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide as a building block in the design of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its role in kinase inhibition, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide has been explored for its antimicrobial properties. Recent findings indicate that it exhibits moderate activity against certain bacterial strains, including drug-resistant pathogens. This has spurred interest in its potential application as a scaffold for developing new antibiotics, particularly in light of the growing global threat of antimicrobial resistance.

The pharmacokinetic and toxicological profiles of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide are currently under investigation. Early-stage preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. While the compound shows favorable solubility and permeability, further studies are needed to assess its safety and efficacy in vivo.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-sulfonamide (CAS: 1804423-22-0) represents a promising candidate for pharmaceutical development, with potential applications in kinase inhibition and antimicrobial therapy. Ongoing research aims to optimize its synthesis, explore its biological activities, and evaluate its therapeutic potential. The findings from these studies could pave the way for the development of new drugs targeting critical diseases.